Cas no 606-58-6 (Toyocamycin)

Toyocamycin is a nucleoside antibiotic derived from Streptomyces species, known for its potent inhibitory effects on RNA synthesis. It functions as an adenosine analog, competitively inhibiting inosine-5'-monophosphate dehydrogenase (IMPDH), a key enzyme in the guanine nucleotide biosynthesis pathway. This mechanism makes Toyocamycin valuable in research applications, particularly in studying cellular processes like proliferation, differentiation, and apoptosis. Its high specificity and ability to disrupt RNA and protein synthesis have also made it a useful tool in virology and oncology studies. Toyocamycin is characterized by its stability and solubility in common laboratory solvents, facilitating its use in in vitro and in vivo experimental systems.
Toyocamycin structure
Toyocamycin structure
Product Name:Toyocamycin
CAS No:606-58-6
MF:C12H13N5O4
MW:291.262721776962
MDL:MFCD00866513
CID:503114
PubChem ID:247955
Update Time:2025-10-13

Toyocamycin Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-b-D-ribofuranosyl-
    • 4-AMINO-5-CYANO-7-(β-D-RIBOFURANOSYL)PYRROLO[2,3-D]PYRIMIDINE
    • 4-AMINO-7-ß-D-RIBOFURANOSYL-7H-PYRROLO[2,3-D]PYRIMIDINE-5-CARBONITRILE
    • Toyocamycin
    • 7-Cyano-7-deazaadenosine
    • a-399-y4
    • e-212
    • e-212-1
    • siromycin
    • unamycin-b
    • uramycinb
    • vengicide
    • toyocamicin
    • Vengicide; Toyocamycin
    • CHEMBL99668
    • 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 4-Amino-7-(3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 4-amino-7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-beta-D-ribofuranosyl-
    • 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • Antibiotic E212
    • NSC 99843
    • 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 4-Amino-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • CHEBI:134606
    • XOKJUSAYZUAMGJ-WOUKDFQISA-N
    • Ara-toyocamycine
    • 4-Amino-5-cyano-7-(beta-d-ribofuranosyl)pyrrolo[2,3-d]pyrimidine
    • 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • {7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,} 4-amino-7-.beta.-D-ribofuranosyl-
    • 4-Amino-7-beta-D-ribofuranosyl-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
    • 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • Unamycin B
    • CS-0026179
    • SCHEMBL336095
    • Cyanotubericidin
    • Uramycin B
    • TO1
    • Antibiotic 1037
    • 7-Deaza-7-cyanoadenosine
    • Neuro 000027
    • 4-26-00-01419 (Beilstein Handbook Reference)
    • BDBM50049823
    • Q27282806
    • 606-58-6
    • 4-Amino-7-.beta.-D-ribofuranosyl-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
    • Toyocamycin, >=98% (HPLC), from Streptomyces rimosus
    • NSC-99843
    • NSC 63701
    • NSC-63701
    • cid_247955
    • DB13916
    • 4-amino-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • AKOS027380922
    • 4-Amino-7-(3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile(toyocamycin)
    • Ahygroscopin-B
    • BRN 0048454
    • HY-103248
    • NS00011705
    • 4-Amino-5-cyano-7-(D-ribofuranosyl)-7H-pyrrolo(2,3-d)pyrimidine
    • L7995C4D7F
    • Antibiotic A-399-Y4
    • UNII-L7995C4D7F
    • TOYOCAMYCIN [MI]
    • 3re4
    • VengicideVengicide
    • DTXSID801031395
    • 4-Aminopyrrolo[2,3-d]pyrimidine-5-carbonitrile 7-(beta-D-ribofuranoside)
    • Naritheracin
    • Neuro_000027
    • Antibiotic E 212
    • NSC63701
    • FT-0773001
    • CCG-102453
    • B181008
    • MLS002702992
    • F82140
    • CHEMBL102397
    • SCHEMBL6674952
    • XOKJUSAYZUAMGJ-UHFFFAOYSA-N
    • Toyocamycin nucleoside
    • NSC99843
    • 4-amino-7-pentofuranosyl-7h-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • B 181008
    • 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-.beta.-D-ribofuranosyl-
    • HMS3872J03
    • NCI60_012274
    • NCI60_042246
    • DTXSID90871786
    • SMR001566801
    • A936319
    • 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-.beta.-D-ribofuranosyl-
    • B 181008 Vengicide Unamycin B TOYOCAMYCIN TOYOCAMYCIN Toyocamycin ANTIBIOTIC 1037 Antibiotic 1037 Antibiotic E 212 Toyocamycin nucleoside
    • 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)pyrrolo(2,3-d)pyrimidine-5-carbonitrile
    • Antibiotic 1037?
    • BRD-K26420709-001-01-7
    • Deazacyanoadenosine
    • Toyokamycin
    • DA-68279
    • MDL: MFCD00866513
    • Inchi: 1S/C12H13N5O4/c13-1-5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)21-12/h2,4,6,8-9,12,18-20H,3H2,(H2,14,15,16)/t6-,8-,9-,12-/m1/s1
    • InChI Key: XOKJUSAYZUAMGJ-WOUKDFQISA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 291.09700
  • Monoisotopic Mass: 291.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150A^2
  • XLogP3: -1.6

Experimental Properties

  • Density: 1.3067 (rough estimate)
  • Melting Point: 243°; mp 239-243°
  • Boiling Point: 433.28°C (rough estimate)
  • Flash Point: 389.9°C
  • Refractive Index: 1.7000 (estimate)
  • Solubility: DMSO: soluble0.90 - 1.10mg/mL, clear, colorless
  • PSA: 150.44000
  • LogP: -0.92212
  • Specific Rotation: D16 -45.7° (c = 1.05 in 0.1N HCl)

Toyocamycin Security Information

  • Toxicity:LD100 s.c. in mice: 10-20 mg/kg (Nishimura)

Toyocamycin Pricemore >>

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NewCan Biotech Limited
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(CAS:606-58-6)Toyocamycin
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Purity:97%
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Amadis Chemical Company Limited
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(CAS:606-58-6)Toyocamycin
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Purity:99%
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Price ($):176.0/304.0/365.0/778.0
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NewCan Biotech Limited
(CAS:606-58-6)Toyocamycin
NC13296
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Quantity:10g
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Amadis Chemical Company Limited
(CAS:606-58-6)Toyocamycin
A936319
Purity:99%/99%/99%/99%
Quantity:50mg/100mg/250mg/1g
Price ($):176.0/304.0/365.0/778.0
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